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Compound of Interest

Compound Name: 3,5-Dimethylcyclohexanone

Cat. No.: B1585822 Get Quote

The proper disposal of 3,5-Dimethylcyclohexanone is critical for ensuring laboratory safety,

protecting the environment, and maintaining regulatory compliance. As a flammable liquid and

eye irritant, this compound must be managed as hazardous waste from the moment it is

designated for disposal.[1][2] Improper disposal can lead to significant environmental

contamination and may result in substantial fines and penalties.[3]

This guide provides a comprehensive, step-by-step procedure for the safe handling and

disposal of 3,5-Dimethylcyclohexanone, designed for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling Protocols
Before beginning any disposal procedures, ensure all appropriate personal protective

equipment (PPE) is in use and safety measures are in place.

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles or a

face shield, and a lab coat.[4][5] If vapors or aerosols are likely to be generated, respiratory

protection may be required.[6]

Ventilation: Always handle 3,5-Dimethylcyclohexanone in a well-ventilated area, preferably

within a chemical fume hood.[1][5][6]

Ignition Sources: As a flammable liquid, it is imperative to keep 3,5-
Dimethylcyclohexanone away from heat, sparks, open flames, and hot surfaces.[1][6] Use
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spark-proof tools and explosion-proof equipment when handling the material.[1][5]

Quantitative Data and Hazard Summary
The following table summarizes the key physical, chemical, and safety data for 3,5-
Dimethylcyclohexanone.

Property Value Source

Chemical Formula C₈H₁₄O [2][7]

Molecular Weight 126.20 g/mol [2]

Appearance Colorless to light yellow liquid

Boiling Point 176 °C (349 °F)

Flash Point 54 °C (129 °F)

GHS Hazard Statements

H226: Flammable liquid and

vapor; H319: Causes serious

eye irritation

[2]

UN Number UN1224 [1]

Hazard Class 3 (Flammable Liquid) [1]

Packing Group III [1]

Step-by-Step Disposal Procedure
All laboratory personnel must treat chemical waste, including 3,5-Dimethylcyclohexanone, as

hazardous unless it has been explicitly confirmed to be non-hazardous.[8] The following

procedure aligns with the Resource Conservation and Recovery Act (RCRA) framework, which

governs hazardous waste management from "cradle-to-grave".[8][9][10]

Step 1: Waste Identification and Classification The first step is to classify the waste. Based on

its flash point of 54°C, 3,5-Dimethylcyclohexanone is classified as an ignitable hazardous

waste.[8] It must be handled and disposed of in accordance with federal, state, and local

regulations.[9][11]
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Step 2: Select an Appropriate Waste Container Choose a container that is chemically

compatible with 3,5-Dimethylcyclohexanone. A high-density polyethylene (HDPE) or glass

container is typically suitable. The container must be in good condition, free from leaks or

damage, and have a secure, leak-proof closure.[3][12]

Step 3: Properly Label the Waste Container Proper labeling is essential for safety and

compliance.[13] The label must include:

The words "Hazardous Waste"

The full chemical name: "3,5-Dimethylcyclohexanone" (avoiding abbreviations)

A clear indication of the hazards (e.g., "Flammable," "Irritant")

The date when waste was first added to the container (accumulation start date)

Step 4: Segregate the Chemical Waste Never mix incompatible chemicals.[3] 3,5-
Dimethylcyclohexanone should be segregated from strong oxidizing agents.[1] Store liquid

organic waste, like this compound, separately from inorganic acids, bases, and oxidizers to

prevent dangerous reactions.[12]

Step 5: Store Waste in a Satellite Accumulation Area (SAA) Store the labeled waste container

in a designated Satellite Accumulation Area (SAA), which must be at or near the point of

generation and under the control of laboratory personnel.[11] The SAA should be a secondary

containment unit, such as a spill tray or a designated cabinet, to contain any potential leaks.

[12] Keep the waste container closed at all times except when adding waste.[11]

Step 6: Arrange for Professional Disposal Hazardous waste cannot be disposed of in the

regular trash or poured down the drain.[3][14] Contact your institution's Environmental Health

and Safety (EHS) department to schedule a pickup.[11] They will arrange for a licensed

hazardous waste disposal company to transport and dispose of the material in compliance with

all regulations.[13]

Disposal Workflow Diagram
The following diagram illustrates the procedural workflow for the proper disposal of 3,5-
Dimethylcyclohexanone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1585822?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.benchchem.com/product/b1585822?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b1585822?utm_src=pdf-body
https://www.benchchem.com/product/b1585822?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH28000&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://floridadep.gov/waste/permitting-compliance-assistance/content/summary-hazardous-waste-regulations
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.benchchem.com/product/b1585822?utm_src=pdf-body
https://www.benchchem.com/product/b1585822?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Disposal Procedure

Compliance Outcome

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a Well-Ventilated Area
(Chemical Fume Hood)

Eliminate Ignition Sources

Step 1: Classify as
Flammable Hazardous Waste

Step 2: Select Compatible
Waste Container

Step 3: Label Container
'Hazardous Waste - 3,5-Dimethylcyclohexanone'

Step 4: Segregate from
Incompatible Chemicals

Step 5: Store in Designated
Satellite Accumulation Area (SAA)

Step 6: Contact EHS for
Professional Disposal Pickup

Safe and Compliant
Disposal Achieved

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1585822?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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